Cas no 197019-22-0 (4H,9H-[2]Benzopyrano[4,3-g][1]benzopyran-9-one, 3,4a,5,12b-tetrahydro-5-(4-hydroxy-2-methoxyphenyl)-4-(4-hydroxyphenyl)-2-methyl-, (4R,4aS,5S,12bR)-rel-(+)- (9CI))

4H,9H-[2]Benzopyrano[4,3-g][1]benzopyran-9-one, 3,4a,5,12b-tetrahydro-5-(4-hydroxy-2-methoxyphenyl)-4-(4-hydroxyphenyl)-2-methyl-, (4R,4aS,5S,12bR)-rel-(+)- (9CI) structure
197019-22-0 structure
Product name:4H,9H-[2]Benzopyrano[4,3-g][1]benzopyran-9-one, 3,4a,5,12b-tetrahydro-5-(4-hydroxy-2-methoxyphenyl)-4-(4-hydroxyphenyl)-2-methyl-, (4R,4aS,5S,12bR)-rel-(+)- (9CI)
CAS No:197019-22-0
MF:C30H26O6
MW:482.523849010468
CID:2717347

4H,9H-[2]Benzopyrano[4,3-g][1]benzopyran-9-one, 3,4a,5,12b-tetrahydro-5-(4-hydroxy-2-methoxyphenyl)-4-(4-hydroxyphenyl)-2-methyl-, (4R,4aS,5S,12bR)-rel-(+)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 4H,9H-[2]Benzopyrano[4,3-g][1]benzopyran-9-one, 3,4a,5,12b-tetrahydro-5-(4-hydroxy-2-methoxyphenyl)-4-(4-hydroxyphenyl)-2-methyl-, (4R,4aS,5S,12bR)-rel-(+)- (9CI)
    • Inchi: 1S/C30H26O6/c1-16-11-22(17-3-6-19(31)7-4-17)29-24(12-16)23-13-18-5-10-28(33)35-25(18)15-27(23)36-30(29)21-9-8-20(32)14-26(21)34-2/h3-10,12-15,22,24,29-32H,11H2,1-2H3
    • InChI Key: PRFNZHGCOFIZAC-UHFFFAOYSA-N
    • SMILES: OC1C=CC(C2C3C(C=C(C)CC3C3C=CC(O)=CC=3)C3C=C4C=CC(=O)OC4=CC=3O2)=C(OC)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 36
  • XLogP3: 3.445

4H,9H-[2]Benzopyrano[4,3-g][1]benzopyran-9-one, 3,4a,5,12b-tetrahydro-5-(4-hydroxy-2-methoxyphenyl)-4-(4-hydroxyphenyl)-2-methyl-, (4R,4aS,5S,12bR)-rel-(+)- (9CI) Related Literature

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